Cas no 6294-61-7 (1-(Pyridin-3-yl)heptan-1-one)
1-(Pyridin-3-yl)heptan-1-one structure
Product Name:1-(Pyridin-3-yl)heptan-1-one
CAS No:6294-61-7
MF:C12H17NO
MW:191.269483327866
CID:958366
PubChem ID:222709
Update Time:2025-04-19
1-(Pyridin-3-yl)heptan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-3-yl)heptan-1-one
- 1-Pyridin-3-yl-heptan-1-one
- 1-pyridin-3-ylheptan-1-one
- 1-[3]Pyridyl-heptan-1-on
- 1-[3]pyridyl-heptan-1-one
- 3-heptanoylpyridine
- AC1L5C0O
- AC1Q5FRF
- CTK5B6743
- KST-1B7689
- n-hexyl 3-pyridyl ketone
- NSC9493
- SureCN551914
- NSC-9493
- WJKSBMMOBQQEDB-UHFFFAOYSA-N
- SB53977
- 6294-61-7
- SCHEMBL551914
- AKOS011913465
- DTXSID50278717
-
- Inchi: 1S/C12H17NO/c1-2-3-4-5-8-12(14)11-7-6-9-13-10-11/h6-7,9-10H,2-5,8H2,1H3
- InChI Key: WJKSBMMOBQQEDB-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)CCCCCC
Computed Properties
- Exact Mass: 191.13111
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
1-(Pyridin-3-yl)heptan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM170688-5g |
1-(pyridin-3-yl)heptan-1-one |
6294-61-7 | 95% | 5g |
$626 | 2021-08-05 | |
| Chemenu | CM170688-5g |
1-(pyridin-3-yl)heptan-1-one |
6294-61-7 | 95% | 5g |
$626 | 2023-01-02 | |
| Alichem | A029194514-1g |
1-(Pyridin-3-yl)heptan-1-one |
6294-61-7 | 95% | 1g |
$400.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668769-1g |
1-(Pyridin-3-yl)heptan-1-one |
6294-61-7 | 98% | 1g |
¥1890.00 | 2024-05-06 | |
| Crysdot LLC | CD11084425-5g |
1-(Pyridin-3-yl)heptan-1-one |
6294-61-7 | 95+% | 5g |
$662 | 2024-07-18 |
1-(Pyridin-3-yl)heptan-1-one Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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